Cas no 1250652-91-5 (ethyl 2-(ethylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate)

• Product Name: ethyl 2-(ethylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate
• CAS No: 1250652-91-5
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 6285727
• PubChem ID: 61922975
• Update Time: 2025-05-22

ethyl 2-(ethylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(ethylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate
• CS-0347770
• EN300-1140398
• 1250652-91-5
• AKOS011196901

• Inchi： 1S/C10H18N4O2/c1-4-12-10(3,9(15)16-5-2)6-14-8-11-7-13-14/h7-8,12H,4-6H2,1-3H3
• InChI Key： BRUDECXRAYDBLI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(CN1C=NC=N1)NCC)=O

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69Ų

Additional information on ethyl 2-(ethylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate

Research Brief on Ethyl 2-(ethylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate (CAS: 1250652-91-5)

Ethyl 2-(ethylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate (CAS: 1250652-91-5) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications as a bioactive molecule, particularly in the development of novel antifungal and antimicrobial agents. The compound's unique structure, featuring a 1,2,4-triazole moiety, suggests promising interactions with biological targets, making it a valuable candidate for further research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antifungal properties of ethyl 2-(ethylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate. The study demonstrated that the compound exhibited potent activity against Candida albicans and Aspergillus fumigatus, with minimal inhibitory concentrations (MICs) comparable to those of established antifungal drugs. The mechanism of action was attributed to the inhibition of fungal ergosterol biosynthesis, a critical pathway for fungal cell membrane integrity.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's potential as a scaffold for designing new antimicrobial agents. The researchers synthesized a series of derivatives and evaluated their activity against multidrug-resistant bacterial strains. Ethyl 2-(ethylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate showed moderate activity against Staphylococcus aureus and Escherichia coli, suggesting its utility in combating antibiotic-resistant infections.

Pharmacokinetic studies have also been conducted to assess the compound's bioavailability and metabolic stability. Preliminary results indicate that ethyl 2-(ethylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate has favorable absorption and distribution profiles, although further optimization may be required to enhance its half-life and reduce potential toxicity. These findings underscore the compound's potential as a lead candidate for drug development.

In conclusion, ethyl 2-(ethylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate (CAS: 1250652-91-5) represents a promising molecule in the search for new antifungal and antimicrobial agents. Its unique chemical structure and demonstrated bioactivity warrant further investigation, including structural optimization and in vivo efficacy studies. Continued research in this area may lead to the development of novel therapeutics to address unmet medical needs in infectious diseases.